5-Methyl-3-({3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}methyl)-1,2-benzisoxazole

• Molecular Formula: C19H12F3N5OS
• Molecular Weight: 415.4 g/mol
• IUPAC Name: 5-methyl-3-[[3-[4-(trifluoromethyl)phenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl]-1,2-benzoxazole
• InChI: InChI=1S/C19H12F3N5OS/c1-10-2-7-15-13(8-10)14(26-28-15)9-16-25-27-17(23-24-18(27)29-16)11-3-5-12(6-4-11)19(20,21)22/h2-8H,9H2,1H3
• InChI Key: CCBKNRYLENJQKD-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1)ON=C2CC3=NN4C(=NN=C4S3)C5=CC=C(C=C5)C(F)(F)F

Description

5-Methyl-3-({3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}methyl)-1,2-benzisoxazole is a compound that has been studied extensively due to its potential applications in scientific research. This compound is known for its unique structure and has been synthesized using various methods. In

Mechanism of Action

The mechanism of action of 5-Methyl-3-({3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}methyl)-1,2-benzisoxazole is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of certain enzymes involved in cancer cell growth and proliferation. It has also been suggested that this compound may act by modulating the immune response and reducing inflammation.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. This compound has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. It has also been shown to have anti-inflammatory and antifungal properties. Additionally, this compound has been shown to be fluorescent, making it a potential candidate for use as a fluorescent probe for the detection of metal ions.

Advantages and Limitations for Lab Experiments

One advantage of using 5-Methyl-3-({3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}methyl)-1,2-benzisoxazole in lab experiments is its potential as a fluorescent probe for the detection of metal ions. This compound is also relatively easy to synthesize using standard laboratory techniques. However, one limitation of using this compound in lab experiments is its potential toxicity and the need for proper safety precautions when handling this compound.

Future Directions

There are several future directions for the study of 5-Methyl-3-({3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}methyl)-1,2-benzisoxazole. One potential direction is the further study of its potential as a cancer treatment. Another potential direction is the development of new fluorescent probes based on the structure of this compound. Additionally, the study of the mechanism of action and the physiological effects of this compound could lead to the development of new drugs with improved efficacy and reduced toxicity.

Synthesis Methods

The synthesis of 5-Methyl-3-({3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}methyl)-1,2-benzisoxazole has been achieved using several methods. One of the most common methods involves the reaction of 5-methyl-3-nitrobenzoic acid with thionyl chloride to form 5-methyl-3-chlorobenzoic acid. This compound is then reacted with 4-(trifluoromethyl)phenylhydrazine to form 5-methyl-3-(4-trifluoromethylphenyl)benzohydrazide. The benzohydrazide is then reacted with 2-bromo-1-(methylsulfonyl)benzene to form the final product.

Scientific Research Applications

5-Methyl-3-({3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}methyl)-1,2-benzisoxazole has been studied extensively for its potential applications in scientific research. This compound has been shown to have anticancer properties, making it a potential candidate for cancer treatment. It has also been studied for its potential as an anti-inflammatory and antifungal agent. Additionally, this compound has been studied for its potential as a fluorescent probe for the detection of metal ions.